Cas no 152338-30-2 (1,2,4-Triazolo[3',4':2,3]thiazolo[4,5-b]pyridine(9CI))

• Product Name: 1,2,4-Triazolo[3',4':2,3]thiazolo[4,5-b]pyridine(9CI)
• CAS No: 152338-30-2
• MF: C₇H₄N₄S
• MW: 176.19845867157
• CID: 170498
• PubChem ID: 71346452
• Update Time: 2025-04-19

1,2,4-Triazolo[3',4':2,3]thiazolo[4,5-b]pyridine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3',4':2,3]thiazolo[4,5-b]pyridine(9CI)
• Azatricyclazole
• [1,2,4]triazolo[1,2][1,3]thiazolo[2,3-b]pyridine
• 152338-30-2
• DTXSID30772521
• [1,2,4]Triazolo[3',4':2,3][1,3]thiazolo[4,5-b]pyridine

• Inchi： 1S/C7H4N4S/c1-2-5-6(8-3-1)11-4-9-10-7(11)12-5/h1-4H
• InChI Key： KOGJLOTYIQGOFL-UHFFFAOYSA-N
• SMILES： S1C2=NN=CN2C2=C1C=CC=N2

Computed Properties

• Exact Mass: 176.01582
• Monoisotopic Mass: 176.01566732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.08